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Compound of Interest

Compound Name: Sgc-cbp30

Cat. No.: B612240 Get Quote

For researchers, scientists, and drug development professionals working with the selective

CBP/p300 bromodomain inhibitor Sgc-cbp30, adherence to proper safety and handling

protocols is paramount. This guide provides immediate, essential information for the safe

operational use and disposal of Sgc-cbp30 in a laboratory setting.

Personal Protective Equipment and Safety
Precautions
While Sgc-cbp30 is not classified as a hazardous substance under the Globally Harmonized

System (GHS), it is crucial to follow standard laboratory safety practices.[1] The primary

documented hazard is the potential for long-lasting harmful effects on aquatic life.[2] Therefore,

preventing release into the environment is a key consideration.

Standard personal protective equipment (PPE) is recommended to minimize exposure and

ensure a safe working environment. This includes:

Eye Protection: Safety glasses or goggles should be worn to protect against potential

splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are recommended. It is important to

select gloves based on the specific solvent being used (e.g., DMSO) and to consult the

manufacturer's guidelines for breakthrough time.

Body Protection: A standard laboratory coat should be worn to protect skin and clothing.
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Respiratory Protection: While not generally required under normal handling conditions with

adequate ventilation, a respirator may be necessary if handling large quantities or if there is

a risk of aerosolization.

General Hygiene and Safety Measures:

Ensure adequate ventilation in the work area.

Avoid inhalation of any dust or vapors.

Avoid contact with skin and eyes.

Wash hands thoroughly with soap and water after handling.

Do not eat, drink, or smoke in the laboratory.

Quantitative Data Summary
The following table summarizes key quantitative data for Sgc-cbp30:

Parameter Value Source

Molecular Weight 509.0 g/mol [2]

Purity ≥98% [2]

Solubility in DMSO ≤ 19 mM [2]

Solubility in Ethanol ≤ 9.8 mM [2]

Storage Temperature -20°C [2]

IC50 for CBP 21 - 69 nM [2]

IC50 for p300 38 nM [2]

Operational Plan for Handling Sgc-cbp30
This section provides a step-by-step guide for the preparation and handling of Sgc-cbp30 in a

research setting.
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1. Preparation of Stock Solution:

Objective: To prepare a concentrated stock solution of Sgc-cbp30 for experimental use.

Materials:

Sgc-cbp30 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Procedure:

Allow the Sgc-cbp30 vial to equilibrate to room temperature before opening to prevent

condensation.

In a biological safety cabinet or fume hood, weigh the desired amount of Sgc-cbp30.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., for

a 10 mM stock solution from 1 mg of Sgc-cbp30, add 196 µL of DMSO).[2]

Vortex or sonicate briefly to ensure complete dissolution.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, date, and storage

conditions.

Store the stock solution aliquots at -20°C.

2. Preparation of Working Solution:

Objective: To dilute the stock solution to the final working concentration for cell-based

assays.

Materials:
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Sgc-cbp30 stock solution

Appropriate cell culture medium

Sterile tubes and pipettes

Procedure:

Thaw a single aliquot of the Sgc-cbp30 stock solution at room temperature.

Dilute the stock solution in fresh, pre-warmed cell culture medium to the desired final

concentration immediately before use.

Ensure the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.1%)

to avoid solvent-induced cytotoxicity.

Mix the working solution gently but thoroughly.

Disposal Plan
Proper disposal of Sgc-cbp30 and contaminated materials is essential to prevent

environmental contamination.

Unused Sgc-cbp30: Dispose of unused solid Sgc-cbp30 and concentrated stock solutions

as chemical waste in accordance with local, state, and federal regulations. Do not discard

directly into the sink or trash.

Contaminated Materials: All materials that have come into contact with Sgc-cbp30, such as

pipette tips, tubes, and gloves, should be collected in a designated hazardous waste

container and disposed of following institutional guidelines for chemical waste.

Liquid Waste: Cell culture media containing Sgc-cbp30 should be collected and treated as

chemical waste. Avoid pouring it down the drain.

Experimental Protocol: Inhibition of CBP/p300 in
Cell Culture
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This protocol outlines a general procedure for treating cultured cells with Sgc-cbp30 to study

its effects on gene expression or cellular processes.

Cell Seeding: Plate the cells of interest in a suitable multi-well plate at a density that will

allow for optimal growth during the experiment.

Cell Culture: Incubate the cells under standard conditions (e.g., 37°C, 5% CO2) until they

reach the desired confluency.

Preparation of Treatment Media: Prepare a series of working solutions of Sgc-cbp30 in cell

culture medium at various concentrations. Include a vehicle control (medium with the same

concentration of DMSO as the highest Sgc-cbp30 concentration).

Cell Treatment: Remove the existing media from the cells and replace it with the prepared

treatment media.

Incubation: Incubate the cells with Sgc-cbp30 for the desired period (e.g., 6, 24, or 48

hours), depending on the experimental endpoint.

Downstream Analysis: Following incubation, harvest the cells for downstream analysis, such

as Western blotting, quantitative PCR (qPCR), or other relevant assays to assess the effects

of Sgc-cbp30 on the target pathway.

Visualizations
The following diagrams illustrate the signaling pathway of Sgc-cbp30 and a typical

experimental workflow.
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Click to download full resolution via product page

Caption: Sgc-cbp30 inhibits the bromodomain of CBP/p300, preventing histone acetylation

and altering gene expression.
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Caption: A typical experimental workflow for studying the effects of Sgc-cbp30 on cultured

cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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